Cas no 1805194-48-2 (Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate)

• Product Name: Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate
• CAS No: 1805194-48-2
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4886403
• Update Time: 2025-08-05

Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate

• Inchi： 1S/C10H11F3N2O2/c1-17-8(16)2-5-6(3-14)9(10(12)13)15-4-7(5)11/h4,10H,2-3,14H2,1H3
• InChI Key： VBRAGWUMQLXKRH-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C(CN)=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.3
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate

Introduction to Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate (CAS No. 1805194-48-2)

Methyl 3-(aminomethyl)-2-()-5-fluoropyridine-4-acetate, with the CAS number 1805194-48-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate incorporates several key functional groups that contribute to its unique chemical properties and biological relevance. The presence of an aminomethyl group at the 3-position and a group at the 2-position introduces both nucleophilic and lipophilic characteristics, making it a versatile intermediate in the synthesis of more complex molecules. Additionally, the core and the acetate moiety at the 4-position further enhance its reactivity and potential utility in drug development.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability in pharmaceutical candidates. The specific substitution pattern of Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate positions it as a valuable building block for the synthesis of novel active pharmaceutical ingredients (APIs). Researchers have leveraged its structural features to develop compounds with potential applications in oncology, immunology, and anti-inflammatory therapies.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. The group provides a site for covalent bonding with the hinge region of kinases, while the group enhances binding affinity through hydrophobic interactions. This combination has been successfully utilized in the design of potent and selective kinase inhibitors.

Recent studies have highlighted the compound's potential in targeting specific tyrosine kinases, which are overexpressed in many cancerous cells. By modulating these kinases, researchers aim to disrupt aberrant signaling pathways that drive tumor growth and progression. The fluorinated pyridine core contributes to the compound's ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) therapies as well.

The acetate moiety at the 4-position of Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate also plays a significant role in its pharmacological profile. Acetate derivatives are known for their stability and ease of functionalization, allowing for further modifications to optimize pharmacokinetic properties. This flexibility has enabled scientists to fine-tune solubility, permeability, and metabolic clearance, thereby improving overall drug efficacy.

In addition to its applications in oncology, Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate has shown promise in immunological research. Fluorinated pyridines have been reported to enhance immune responses by modulating cytokine production and T-cell activation. The compound's ability to interact with immune receptors and signaling molecules makes it a promising candidate for developing immunotherapeutic agents.

The synthesis of Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

The growing body of research on Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate underscores its significance as a pharmacophore in drug discovery. Its unique structural features offer multiple opportunities for further exploration, including derivatization and lead optimization. As computational chemistry techniques continue to evolve, virtual screening methods are being increasingly utilized to identify novel analogs with enhanced biological activity.

In conclusion, Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetate (CAS No. 1805194-48-2) is a multifaceted compound with broad applications in pharmaceutical research. Its structural attributes make it an invaluable intermediate for developing innovative therapeutic agents targeting various diseases. The ongoing investigations into its biological activities and synthetic modifications promise to yield significant advancements in medicinal chemistry and drug development.